Cas no 2172537-86-7 (3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol)

• Product Name: 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol
• CAS No: 2172537-86-7
• MF: C₈H₁₄F₂N₄O
• MW: 220.219768047333
• CID: 6109399
• PubChem ID: 165786982
• Update Time: 2025-05-20

3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol
• 2172537-86-7
• EN300-1595826
• 3-[4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl]butan-2-ol

• Inchi： 1S/C8H14F2N4O/c1-4(5(2)15)14-7(8(9)10)6(3-11)12-13-14/h4-5,8,15H,3,11H2,1-2H3
• InChI Key： MJLYNQPSVPXGSN-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)N=NN1C(C)C(C)O)F

Computed Properties

• Exact Mass: 220.11356741g/mol
• Monoisotopic Mass: 220.11356741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77Ų

Additional information on 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol

Introduction to 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS No. 2172537-86-7)

The compound 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol, identified by its CAS number 2172537-86-7, represents a fascinating molecule with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic alcohols characterized by a triazole core, which is well-documented for its versatility in medicinal chemistry. The presence of both an aminomethyl and a difluoromethyl substituent introduces unique electronic and steric properties, making it a compelling candidate for further exploration.

Recent advancements in drug discovery have highlighted the importance of molecules containing triazole rings due to their ability to modulate biological pathways effectively. The triazole moiety is particularly notable for its role in various therapeutic applications, including antifungal and antiviral agents. In the case of 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol, the combination of these structural features suggests potential interactions with multiple biological targets, which could be exploited for the development of novel therapeutic agents.

The aminomethyl group at the 3-position and 4-position of the triazole ring introduces basicity and reactivity, enabling various functionalization strategies. This feature is particularly valuable in medicinal chemistry, where such groups are often employed to enhance binding affinity or to facilitate further derivatization. Additionally, the difluoromethyl substituent at the 5-position of the triazole ring adds electronic bulk and potential metabolic stability, which are critical factors in drug design. These structural elements collectively contribute to the compound's pharmacological profile and make it an attractive scaffold for further investigation.

Current research in heterocyclic chemistry has demonstrated that modifications within the triazole ring can significantly alter biological activity. For instance, studies have shown that compounds with similar structural motifs exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases. The unique arrangement of atoms in 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol positions it as a promising candidate for exploring these interactions. Furthermore, computational modeling has been increasingly utilized to predict binding affinities and optimize molecular structures, providing a rational basis for experimental design.

In the context of drug development, the synthesis and characterization of this compound are essential steps toward understanding its potential therapeutic applications. The alcohol functionality at the 2-position offers opportunities for further derivatization, allowing chemists to explore a wide range of pharmacophores. This flexibility is particularly valuable in early-stage drug discovery programs, where rapid iteration and optimization are crucial. The compound's solubility profile and stability under various conditions also play critical roles in determining its feasibility for preclinical studies.

Recent publications have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The difluoromethyl group in 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol aligns with this trend, suggesting that it may exhibit enhanced performance compared to non-fluorinated analogs. Additionally, the presence of an aminomethyl group provides a handle for covalent binding studies or conjugation with other biomolecules, which could be instrumental in developing targeted therapies.

The triazole ring itself is known for its stability under various conditions, making it a robust scaffold for drug candidates. Its ability to participate in hydrogen bonding interactions also enhances binding affinity to biological targets. These properties are particularly relevant when designing molecules intended for oral administration or systemic delivery. Furthermore, the compound's overall structure suggests potential applications in areas such as immunomodulation or anti-inflammatory therapy, where triazole-based compounds have shown promise.

As research continues to uncover new biological pathways and targets, compounds like 3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylbutan-2-ol will play an increasingly important role in therapeutic development. The combination of structural features such as the triazole, aminomethyl, and difluoromethyl substituents provides a rich foundation for exploring diverse pharmacological activities. Future studies may focus on optimizing synthetic routes to improve yield and scalability while maintaining key structural elements that contribute to biological activity.

In conclusion,3-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ybutan - 2 - ol (CAS No. 2172537 - 86 - 7) represents a promising molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration into various therapeutic areas. As our understanding of biological systems continues to evolve,this compound will likely contribute valuable insights into drug design principles and mechanisms of action.